Cas no 89002-82-4 (Benzaldehyde,2-(2-oxoethenyl)-)

• Product Name: Benzaldehyde,2-(2-oxoethenyl)-
• CAS No: 89002-82-4
• MF: C₉H₆O₂
• MW: 146.14274263382
• CID: 710694
• PubChem ID: 45083582
• Update Time: 2025-04-19

Benzaldehyde,2-(2-oxoethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(2-oxoethenyl)-
• 2-(2-oxoethenyl)benzaldehyde
• Benzaldehyde, 2-(oxoethenyl)- (9CI)
• DTXSID10665447
• Benzaldehyde,2-(oxoethenyl)-(9CI)
• 89002-82-4

• Inchi： 1S/C9H6O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-5,7H
• InChI Key： ROMFYYSVZHZDLN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C=C=O

Computed Properties

• Exact Mass: 146.037
• Monoisotopic Mass: 146.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1A^2